2-({[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}amino)benzamide

• IUPAC Name: 2-[[2-(1-methyltetrazol-5-yl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C11H12N6O2S/c1-17-11(14-15-16-17)20-6-9(18)13-8-5-3-2-4-7(8)10(12)19/h2-5H,6H2,1H3,(H2,12,19)(H,13,18)
• InChI Key: VUPWFBNGKPVEBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C11H12N6O2S
• Molecular Weight: 292.32 g/mol
• Solubility: 37.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-({[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}amino)benzamide, commonly known as MTTAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MTTAB is a thioamide derivative of benzamide, and its unique chemical structure makes it a promising candidate for research in drug development, biochemistry, and physiology.

Mechanism of Action

The mechanism of action of MTTAB is not yet fully understood, but it is believed to act by inhibiting enzymes involved in DNA replication and cell division. MTTAB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
MTTAB has been found to have several biochemical and physiological effects. Studies have shown that MTTAB can induce oxidative stress and DNA damage in cancer cells, leading to cell death. Additionally, MTTAB has been found to inhibit the expression of genes involved in inflammation and immune response, suggesting that it may have potential in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MTTAB in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, MTTAB has been found to be stable under a wide range of conditions, making it a reliable compound for research. However, one limitation of using MTTAB is its potential toxicity, which may require careful handling and safety precautions in lab experiments.

Future Directions

There are several potential future directions for research on MTTAB. One area of interest is its potential as a treatment for antibiotic-resistant bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of MTTAB and its potential applications in treating various diseases. Finally, research on the pharmacokinetics and pharmacodynamics of MTTAB may provide valuable insights into its potential as a therapeutic agent.

Synthesis Methods

MTTAB can be synthesized through a multi-step process involving the reaction of 2-aminobenzamide with thioacetic acid followed by the reaction with sodium azide and methyl iodide. The final product is obtained through purification and characterization techniques such as chromatography and spectroscopy.

Scientific Research Applications

MTTAB has shown potential in various scientific research applications, particularly in drug development. Studies have shown that MTTAB exhibits anti-cancer activity by inhibiting the growth of cancer cells in vitro and in vivo. Additionally, MTTAB has been shown to have potential in treating bacterial infections, as it has been found to inhibit the growth of several bacterial strains.